2-{[1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

Specification

• CAS No.: 688337-07-7
• Molecular Formula: C17H14ClN3OS
• Molecular Weight: 343.83
• IUPAC Name: 2-[1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• Standard InChI: InChI=1S/C17H14ClN3OS/c18-13-6-8-15(9-7-13)21-11-10-19-17(21)23-12-16(22)20-14-4-2-1-3-5-14/h1-11H,12H2,(H,20,22)
• Standard InChI Key: IINYRABMNQDUHD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)Cl

Introduction

Synthesis and Preparation

The synthesis of similar compounds often involves the reaction of imidazole derivatives with appropriate acetamide precursors. For instance, 2-{[1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(ethylcarbamoyl)acetamide is synthesized through reactions involving imidazole and acetamide derivatives. A similar approach could be applied to synthesize 2-{[1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide, using N-phenylacetamide as a starting material.

Biological Activity

While specific biological activity data for 2-{[1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide is not available, compounds with similar structures often exhibit potential as anticancer or antimicrobial agents. For example, 2-((5-(3-(2-fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione shows significant antimitotic activity against human tumor cells.

Related Compounds and Their Activities

Compound	Molecular Formula	Molecular Weight	Biological Activity
2-{[1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,3-dimethylphenyl)acetamide	C19H18ClN3OS	371.8837 g/mol	Not specified
2-{[1-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(ethylcarbamoyl)acetamide	C14H15ClN4O2S	338.8125 g/mol	Not specified
2-[1-(4-chlorophenyl)imidazol-2-yl]sulfanyl-N-(3,4-dichlorophenyl)acetamide	C17H12Cl3N3OS	412.7 g/mol	Not specified
2-((5-(3-(2-fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Not specified	Not specified	Antimitotic activity